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Compound Name:
N,N-Dimethyl-1-(morpholin-3-

yl)methanamine

Cat. No.: B172044 Get Quote

Technical Guide: N-Methylmorpholine
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The initially requested compound, "N,N-Dimethyl-1-(morpholin-3-
yl)methanamine," is not well-documented in publicly accessible chemical databases, and a

specific CAS number could not be identified. Consequently, this guide focuses on a closely

related and extensively studied compound, N-Methylmorpholine (NMM), which is of significant

interest to the target audience.

Introduction
N-Methylmorpholine (NMM), also known as 4-methylmorpholine, is a cyclic tertiary amine with

the chemical formula C₅H₁₁NO.[1] It is a versatile organic compound widely utilized as a base

catalyst, a polar aprotic solvent, and a reagent in organic synthesis.[1][2] Its applications span

various industries, including pharmaceuticals, agrochemicals, and polyurethane production.[2]

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, and key applications of NMM.

Chemical and Physical Properties
N-Methylmorpholine is a colorless to pale yellow liquid with a characteristic ammonia-like odor.

[1][3] It is miscible with water and most organic solvents.[1] A summary of its key properties is
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presented in Table 1.

Table 1: Physicochemical Properties of N-Methylmorpholine

Property Value References

CAS Number 109-02-4 [4][5]

Molecular Formula C₅H₁₁NO [4][5]

Molecular Weight 101.15 g/mol [4][5]

Appearance Colorless to pale yellow liquid [1][5]

Odor Ammonia-like [1][3]

Melting Point -66 °C [1][5]

Boiling Point 115-116 °C [1]

Density 0.92 g/cm³ at 20 °C [1]

Flash Point 12-13 °C [1][6]

pKa of Conjugate Acid 7.38 - 7.4 [1][7]

Solubility
Miscible with water, ethanol,

benzene, ether
[3]

Synthesis of N-Methylmorpholine
Several synthetic routes to N-Methylmorpholine have been developed, with the methylation of

morpholine being a common and efficient method.

This method utilizes morpholine as the starting material and methylating agents like

formaldehyde and formic acid (Eschweiler-Clarke reaction) or dimethyl carbonate.[8] The use

of dimethyl carbonate is considered a greener alternative to traditional methylating agents.[8][9]

Protocol using Formaldehyde and Formic Acid:[3][2]

To a reaction vessel, slowly add formaldehyde to morpholine.
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While stirring, add formic acid dropwise. The reaction will exothermically reflux and release

carbon dioxide.

After the addition of formic acid is complete, heat the mixture to reflux for 4-5 hours.

Cool the reaction mixture and add sodium hydroxide.

Distill the mixture and collect the fraction boiling below 99 °C.

Saturate the distillate with sodium hydroxide, cool, and separate the oily layer.

Dry the organic layer and distill, collecting the fraction at 114.5-117 °C to obtain N-

Methylmorpholine.

Protocol using Dimethyl Carbonate:[9]

A study on the synthesis of N-methylmorpholine from morpholine and dimethyl carbonate

reported a yield of 83% under optimized conditions.[9] The reaction is typically carried out at an

elevated temperature (≥ 140 °C) with a stoichiometric ratio of reactants.[9]

The general workflow for the synthesis of N-Methylmorpholine via the methylation of

morpholine is illustrated in the diagram below.

Morpholine

Reaction Vessel
(Heating and Stirring)

Methylating Agent
(e.g., Formaldehyde/Formic Acid

or Dimethyl Carbonate)

Work-up
(Base addition, Extraction)

Purification
(Distillation) N-Methylmorpholine

Click to download full resolution via product page

General synthesis workflow for N-Methylmorpholine.

Applications in Research and Development
N-Methylmorpholine is a valuable reagent in various chemical transformations due to its

basicity and role as a solvent.
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NMM is widely used as a base catalyst in numerous organic reactions, including:

Polyurethane Foam Production: It acts as a catalyst in the formation of polyester-based

polyurethane foams.[3][2]

Pharmaceutical Synthesis: It is employed as a catalyst in the synthesis of antibiotics such as

aminobenzylpenicillin and hydroxybenzylpenicillin.[3][2]

Acylations and Esterifications: Its non-nucleophilic nature makes it a suitable base for

promoting these reactions while minimizing side products.

N-Methylmorpholine is the precursor to N-Methylmorpholine N-oxide (NMMO), a significant

oxidant in organic chemistry.[7] NMMO is used as a co-oxidant in reactions like the Sharpless

asymmetric dihydroxylation and with TPAP for the oxidation of alcohols.[10] Furthermore,

NMMO is utilized as a solvent for cellulose in the Lyocell process for producing cellulose fibers.

[10]

Corrosion Inhibitor: NMM can form protective layers on metal surfaces, inhibiting corrosion.

[11]

Solvent: It serves as a solvent for various substances, including dyes, casein, and waxes.[3]

Gas Chromatography: It can be used as a stationary phase in gas chromatography columns

for the separation of complex mixtures.[11]

The relationship between N-Methylmorpholine and its key application as a precursor to NMMO

is depicted in the following diagram.
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N-Methylmorpholine

Oxidation
(e.g., with H₂O₂)

N-Methylmorpholine N-oxide (NMMO)

Co-oxidant in Organic Synthesis Cellulose Solvent (Lyocell Process)

Click to download full resolution via product page

Conversion of NMM to its versatile N-oxide.

Safety and Handling
N-Methylmorpholine is a flammable liquid and can cause skin and eye burns.[6] It is harmful if

swallowed, inhaled, or absorbed through the skin.[6] Proper personal protective equipment,

including gloves, goggles, and respiratory protection, should be used when handling this

chemical.[6] It should be stored in a cool, dry, well-ventilated area away from sources of

ignition.[6]

Table 2: GHS Hazard Information for N-Methylmorpholine

Hazard Class Category Hazard Statement

Flammable liquid 2
H225: Highly flammable liquid

and vapour

Acute toxicity (oral) 4 H302: Harmful if swallowed

Skin corrosion/irritation 1B
H314: Causes severe skin

burns and eye damage
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Data sourced from Carl ROTH Safety Data Sheet.[12]

Conclusion
N-Methylmorpholine is a versatile and widely used chemical with significant applications in both

industrial and research settings. Its role as a catalyst, a solvent, and a precursor to the

important oxidant NMMO underscores its importance in modern chemistry. A thorough

understanding of its properties, synthesis, and safe handling is crucial for its effective and

responsible use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b172044#n-n-dimethyl-1-morpholin-3-yl-
methanamine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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